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Compound of Interest

Compound Name: CHMFL-BMX-078

Cat. No.: B15544527 Get Quote

Essential Safety and Handling Guide for CHMFL-
BMX-078
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

CHMFL-BMX-078, a potent and selective type II irreversible Bone Marrow Kinase (BMX)

inhibitor. Adherence to these procedures is essential to ensure personnel safety and maintain

experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
CHMFL-BMX-078 is classified with the following hazards.[1] Strict adherence to PPE protocols

is mandatory.

Hazard Summary:
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Hazard Statement GHS Classification Precautionary Action

H315: Causes skin irritation Skin Irritation (Category 2)
Wear protective gloves and

clothing.

H319: Causes serious eye

irritation
Eye Irritation (Category 2A)

Wear safety glasses with side-

shields or goggles.

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Single Exposure, Category 3)

Work in a well-ventilated area,

preferably a chemical fume

hood. Avoid breathing dust.

Required Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Lab Coat: Standard laboratory coat.

Respiratory Protection: If working with the solid form outside of a fume hood, a NIOSH-

approved respirator may be necessary.

Chemical and Physical Properties
A summary of key quantitative data for CHMFL-BMX-078 is provided below.
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Property Value

Molecular Formula C₃₃H₃₅N₇O₆

Molecular Weight 625.7 g/mol [2]

Purity ≥90%[2]

Appearance Solid[2][3]

Solubility Slightly soluble in DMSO

Storage Store at -20°C

Stability ≥ 4 years at -20°C

Experimental Protocols: Handling and Solution
Preparation
General Handling:

Handle CHMFL-BMX-078 in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.

Avoid direct contact with skin and eyes by wearing appropriate PPE.

Take precautionary measures against static discharge.

Stock Solution Preparation (10 mM in DMSO): This protocol is for creating a stock solution that

can be further diluted for various experimental needs.

Acclimatization: Allow the vial of solid CHMFL-BMX-078 to equilibrate to room temperature

before opening.

Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial to

achieve a 10 mM concentration.

Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution. The solution

should be clear.
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Storage: Store the stock solution at -20°C for up to 1 year or at -80°C for up to 2 years.

Aliquot the solution to avoid repeated freeze-thaw cycles.

In Vivo Formulation Preparation: Two example protocols for preparing a working solution for

animal studies are provided below.

Protocol 1: Aqueous Formulation

Initial Dilution: To prepare a 1 mL working solution, start with 100 µL of a 25.0 mg/mL DMSO

stock solution.

Add PEG300: Add 400 µL of PEG300 and mix thoroughly.

Add Tween-80: Add 50 µL of Tween-80 and mix until the solution is homogenous.

Final Dilution: Add 450 µL of saline to bring the final volume to 1 mL. The final solvent

composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. The

solubility in this system is ≥ 2.5 mg/mL.

Protocol 2: Oil-Based Formulation

Initial Dilution: To prepare a 1 mL working solution, start with 100 µL of a 25.0 mg/mL DMSO

stock solution.

Final Dilution: Add 900 µL of corn oil to the DMSO solution and mix thoroughly. The final

solvent composition will be 10% DMSO and 90% Corn Oil. The solubility in this system is ≥

2.5 mg/mL.

Operational and Disposal Plan
A systematic workflow for handling CHMFL-BMX-078 from receipt to disposal is crucial for

safety and compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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